3,5-Difluoro-2-methoxyphenylZinc bromide

• Molecular Formula: C7H5BrF2OZn
• Molecular Weight: 288.4 g/mol
• IUPAC Name: bromozinc(1+);2,4-difluoro-1-methoxybenzene-6-ide
• InChI: InChI=1S/C7H5F2O.BrH.Zn/c1-10-7-3-2-5(8)4-6(7)9;;/h2,4H,1H3;1H;/q-1;;+2/p-1
• InChI Key: WNYVLHRTHGQEFM-UHFFFAOYSA-M
• Canonical SMILES: COC1=C(C=C(C=[C-]1)F)F.[Zn+]Br

Description

3,5-Difluoro-2-methoxyphenylzinc bromide is an organozinc reagent characterized by a methoxy group at the 2-position and fluorine atoms at the 3- and 5-positions of the benzene ring. This compound is typically used in cross-coupling reactions, such as Negishi couplings, where it acts as a nucleophile to transfer the aryl group to transition metal catalysts (e.g., palladium or nickel). The fluorine substituents enhance the reagent’s stability by reducing electron density at the zinc center, while the methoxy group introduces steric and electronic effects that influence regioselectivity during coupling reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 3,5-Difluoro-2-methoxyphenylzinc bromide typically involves the reaction of 3,5-difluoro-2-methoxyphenyl bromide with zinc in the presence of a suitable solvent like tetrahydrofuran (THF). The reaction is usually carried out under an inert atmosphere to prevent oxidation and moisture sensitivity. The general reaction scheme is as follows:

$$\text{3,5-Difluoro-2-methoxyphenyl bromide} + \text{Zn} \rightarrow \text{3,5-Difluoro-2-methoxyphenylzinc bromide}$$3,5-Difluoro-2-methoxyphenyl bromide+Zn→3,5-Difluoro-2-methoxyphenylzinc bromide

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions to ensure high yield and purity. The use of automated systems and continuous flow reactors can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 3,5-Difluoro-2-methoxyphenylzinc bromide is known to undergo various types of reactions, including:

Nucleophilic substitution: It can react with electrophiles to form new carbon-carbon or carbon-heteroatom bonds.

Coupling reactions: It is commonly used in palladium-catalyzed cross-coupling reactions such as Negishi coupling to form biaryl compounds.

Common Reagents and Conditions:

Electrophiles: Alkyl halides, aryl halides, and carbonyl compounds.

Catalysts: Palladium or nickel catalysts are often used in coupling reactions.

Solvents: Tetrahydrofuran (THF) is the preferred solvent due to its ability to stabilize the organozinc reagent.

Major Products: The major products formed from these reactions include substituted aromatic compounds, which are valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and materials science.

Scientific Research Applications

Chemistry:

Synthesis of complex molecules: It is used in the construction of complex organic molecules, including natural products and pharmaceuticals.

Material science: It is employed in the synthesis of advanced materials with specific electronic and optical properties.

Biology and Medicine:

Drug discovery: The compound is used in the synthesis of potential drug candidates by enabling the formation of key structural motifs.

Bioconjugation: It can be used to modify biomolecules for various applications in biotechnology and medicine.

Industry:

Agrochemicals: It is used in the synthesis of active ingredients for pesticides and herbicides.

Polymers: It is involved in the production of specialty polymers with unique properties.

Mechanism of Action

The mechanism by which 3,5-Difluoro-2-methoxyphenylzinc bromide exerts its effects involves the formation of a reactive organozinc intermediate. This intermediate can participate in various nucleophilic addition and substitution reactions. The molecular targets and pathways involved depend on the specific reaction and the nature of the electrophile.

Comparison with Similar Compounds

Fluorinated Arylzinc Bromides

Fluorinated arylzinc bromides, such as 2,4-difluorophenylzinc bromide and 3,4-difluorophenylzinc bromide , share structural similarities with 3,5-difluoro-2-methoxyphenylzinc bromide. Key differences include:

Property	3,5-Difluoro-2-methoxyphenylzinc Bromide	2,4-Difluorophenylzinc Bromide	3,4-Difluorophenylzinc Bromide
Substituent Positions	2-OCH₃, 3-F, 5-F	2-F, 4-F	3-F, 4-F
Electronic Effects	Electron-withdrawing (F) + donating (OCH₃)	Electron-withdrawing (F)	Electron-withdrawing (F)
Reactivity in Coupling	Moderate (balanced steric/electronic)	High (low steric hindrance)	Moderate (ortho/meta fluorine)
Stability	High (fluorine reduces decomposition)	Moderate	Moderate

• Fluorine’s Role : Fluorine atoms stabilize the zinc reagent by withdrawing electron density, reducing unwanted side reactions. This aligns with studies on fluorinated nucleosides, where fluorine enhances metabolic stability and cellular uptake .
• This contrasts with purely fluorinated analogs, which lack such directional effects .

Methoxy-Substituted Arylzinc Bromides

Compounds like 2-methoxyphenylzinc bromide and 4-methoxy-3-fluorophenylzinc bromide highlight the impact of methoxy positioning:

Property	3,5-Difluoro-2-methoxyphenylzinc Bromide	2-Methoxyphenylzinc Bromide	4-Methoxy-3-fluorophenylzinc Bromide
Substituent Effects	Electron-withdrawing (F) + donating (OCH₃)	Electron-donating (OCH₃)	Electron-donating (OCH₃) + withdrawing (F)
Reactivity	Moderate (balanced)	Low (electron-rich zinc)	Moderate (competing effects)
Coupling Efficiency	High (optimized sterics/electronics)	Low	Moderate

• Electronic Balance : The combination of electron-withdrawing fluorine and donating methoxy in 3,5-difluoro-2-methoxyphenylzinc bromide creates a balanced electronic environment, enhancing coupling efficiency compared to purely donating methoxy analogs .

Non-Fluorinated Analogues

Phenylzinc bromide serves as a baseline for comparison:

Property	3,5-Difluoro-2-methoxyphenylzinc Bromide	Phenylzinc Bromide
Stability	High (fluorine stabilizes)	Low
Reactivity	Moderate (electron-deficient zinc)	High (electron-rich zinc)
Selectivity	High (directed by substituents)	Low

• Stability Advantage : Fluorination significantly improves stability, as seen in perfluorinated compounds’ resistance to degradation .

Research Findings and Mechanistic Insights

• Crystal Structure: Zinc bromide’s coordination geometry (e.g., octahedral in ZnBr₂·2H₂O) suggests that organozinc reagents may adopt tetrahedral or distorted geometries, influencing their reactivity .
• Substituent Synergy : The 3,5-difluoro-2-methoxy substitution pattern optimizes both stability and reactivity, akin to fluorinated pharmaceuticals where fluorine enhances bioavailability .